In-Depth Technical Guide: Mechanism of Action of 5-Chloro-2-pentyloxybenzenesulfonamide In Vitro
In-Depth Technical Guide: Mechanism of Action of 5-Chloro-2-pentyloxybenzenesulfonamide In Vitro
Executive Summary
The landscape of modern medicinal chemistry increasingly relies on polypharmacological agents capable of addressing complex, multi-pathway diseases. 5-Chloro-2-pentyloxybenzenesulfonamide (CAS 1246822-50-3) represents a strategically engineered sulfonamide derivative that bridges the gap between antimicrobial therapy and oncology[1]. By leveraging specific structural motifs, this compound exhibits a dual mechanism of action in vitro: it acts as a competitive inhibitor of bacterial Dihydropteroate Synthase (DHPS) to disrupt folate synthesis, while simultaneously functioning as a potent inhibitor of Carbonic Anhydrase IX (CA IX) to prevent tumor microenvironment acidification[2].
This technical whitepaper provides an authoritative breakdown of the compound's structural pharmacology, target engagement logic, and the self-validating in vitro protocols required to rigorously evaluate its multi-target efficacy.
Structural Pharmacology & Target Engagement Logic
The unique biological profile of 5-Chloro-2-pentyloxybenzenesulfonamide (Molecular Weight: 277.77 g/mol ; Formula: C₁₁H₁₆ClNO₃S) is driven by three distinct structural components, each engineered to optimize target engagement and pharmacokinetic viability[3]:
-
Benzenesulfonamide Core : This is the primary pharmacophore responsible for metalloenzyme inhibition. The deprotonated sulfonamide nitrogen directly coordinates with the active site zinc ion (Zn²⁺) in target enzymes like CA IX, forming hydrogen bonds with highly conserved residues such as Thr199 and Glu106[2].
-
5-Chloro Substituent : Positioned meta to the sulfonamide group, this halogen introduces significant electronic effects. It enhances the compound's binding affinity to biological targets through directional halogen bonding interactions, while simultaneously addressing the metabolic stability challenges (e.g., rapid oxidative degradation) observed in earlier unhalogenated derivatives[3].
-
2-Pentyloxy Chain : This lipophilic ether linkage significantly increases the molecule's membrane permeability. In modern drug design, this modification is utilized to facilitate blood-brain barrier (BBB) penetration for potential central nervous system (CNS) applications. Furthermore, the flexible alkyl chain allows the molecule to anchor into deep, hydrophobic accessory pockets of multi-target proteins, including receptor tyrosine kinases (RTKs) and tubulin[2],[3].
Primary Mechanism I: Antimicrobial Action via DHPS Inhibition
Sulfonamides are classic structural analogs of p-aminobenzoic acid (PABA). 5-Chloro-2-pentyloxybenzenesulfonamide exerts its antimicrobial effects by competitively binding to the active site of bacterial Dihydropteroate Synthase (DHPS) [2]. This competitive inhibition halts the condensation of PABA with dihydropterin pyrophosphate, subsequently starving the bacteria of tetrahydrofolate (THF)—a critical cofactor for purine and pyrimidine biosynthesis.
Fig 1: Mechanism of DHPS competitive inhibition disrupting downstream bacterial folate synthesis.
Protocol: Self-Validating DHPS Enzymatic Assay & MIC Determination
To rigorously validate this mechanism, the experimental design must isolate specific enzymatic inhibition from general, off-target cytotoxicity (e.g., membrane lysis).
Step 1: Cell-Free DHPS Kinetics
-
Rationale : Establishes direct biochemical target engagement.
-
Method : Incubate recombinant bacterial DHPS with ³H-PABA (radiolabeled substrate) and dihydropterin pyrophosphate in a HEPES buffer (pH 7.4). Titrate 5-Chloro-2-pentyloxybenzenesulfonamide (0.1 nM to 100 µM) to determine the IC₅₀.
-
Controls : Sulfamethoxazole (Positive Control); DMSO vehicle (Negative Control).
Step 2: Orthogonal Rescue Assay (Broth Microdilution)
-
Causality Check : If the compound specifically targets folate synthesis, supplementing the bacterial culture media with downstream metabolites must rescue the bacteria from cell death.
-
Method : Culture E. coli in Mueller-Hinton broth. Treat with the established Minimum Inhibitory Concentration (MIC) of the compound. In a parallel experimental arm, supplement the media with 50 µg/mL exogenous Tetrahydrofolate (THF) or thymidine.
-
Validation : A restoration of bacterial growth in the THF-supplemented arm confirms on-target DHPS inhibition, proving the observed antibacterial activity is not due to non-specific toxicity.
Primary Mechanism II: Anti-Tumor Action via CA IX Inhibition
Beyond its antimicrobial properties, the compound exhibits significant potential as an anti-tumor agent by targeting Carbonic Anhydrase IX (CA IX) [2]. CA IX is a transmembrane metalloenzyme heavily upregulated by Hypoxia-Inducible Factor 1-alpha (HIF-1α) in solid tumors. It catalyzes the reversible hydration of CO₂ to bicarbonate and protons, playing a crucial role in maintaining intracellular pH while acidifying the extracellular tumor microenvironment—a process that drives metastasis, tissue invasion, and therapeutic resistance.
Fig 2: CA IX inhibition preventing tumor microenvironment acidification and hypoxic survival.
Protocol: Self-Validating CA IX Stopped-Flow Kinetics & Hypoxia Viability
Because the hydration of CO₂ is one of the fastest known enzymatic reactions, standard steady-state absorbance assays cannot capture the initial velocity. A stopped-flow spectrophotometric method is mandatory for accurate kinetic modeling.
Step 1: Stopped-Flow CO₂ Hydration Assay
-
Rationale : Captures millisecond-scale kinetic data to calculate the true inhibition constant ( Ki ).
-
Method : Utilize a stopped-flow instrument equipped with a photomultiplier. Syringe A contains recombinant CA IX and the pH indicator phenol red in buffer. Syringe B contains CO₂-saturated water. Pre-incubate CA IX with varying concentrations of the compound for 15 minutes prior to rapid mixing. Measure the change in absorbance at 558 nm over 10–50 milliseconds.
-
Controls : Acetazolamide (Positive Control); DMSO (Negative Control).
Step 2: Hypoxia-Specific Cellular Viability (Orthogonal Validation)
-
Causality Check : CA IX is only essential for cell survival under hypoxic conditions. A true CA IX inhibitor should show significantly higher cytotoxicity in hypoxic cells compared to normoxic cells.
-
Method : Culture HT-29 colorectal cancer cells in two parallel incubators: Normoxia (21% O₂) and Hypoxia (1% O₂). Treat both with the compound for 72 hours and assess viability via MTT assay.
-
Validation : To ensure the hypoxic cytotoxicity is strictly CA IX-dependent, perform the same assay on a CA IX knockout (CRISPR/Cas9) HT-29 cell line. The absence of drug-induced toxicity in the knockout line self-validates the on-target mechanism.
Experimental Workflow & Data Presentation
To efficiently evaluate the polypharmacological profile of 5-Chloro-2-pentyloxybenzenesulfonamide, researchers must employ a parallel screening workflow that evaluates both enzymatic and cellular readouts simultaneously.
Fig 3: In vitro experimental workflow for validating polypharmacological target engagement.
Quantitative Data Summaries
Table 1: Physicochemical Properties [3]
| Property | Value | Structural Implication |
|---|---|---|
| CAS Number | 1246822-50-3 | Unique chemical identifier |
| Molecular Formula | C₁₁H₁₆ClNO₃S | Defines atomic composition |
| Molecular Weight | 277.77 g/mol | Favorable for oral bioavailability (Lipinski's Rule of 5) |
| Key Functional Groups | Sulfonamide, Chloro, Pentyloxy | Enables Zn²⁺ binding, halogen bonding, and BBB penetration |
Table 2: Expected Multi-Target In Vitro Pharmacological Profile [2] | Biological Target | Assay Type | Primary Readout | Expected Mechanism | | :--- | :--- | :--- | :--- | | Bacterial DHPS | Enzymatic (Radiolabeled PABA) | IC₅₀ | Competitive inhibition of folate synthesis | | Bacterial Growth | Broth Microdilution | MIC | Bacteriostatic action (rescued by THF) | | Human CA IX | Stopped-Flow Kinetics | Ki | Direct Zn²⁺ coordination (Thr199/Glu106) | | Hypoxic Tumor Cells | MTT Viability Assay | Hypoxic IC₅₀ | Disruption of intracellular pH regulation |
Conclusion
5-Chloro-2-pentyloxybenzenesulfonamide exemplifies the evolution of modern sulfonamide drug design. By integrating a halogen bond donor and a lipophilic ether chain onto a classic benzenesulfonamide scaffold, the compound achieves a sophisticated polypharmacological profile[3]. The self-validating in vitro protocols outlined in this guide—ranging from stopped-flow kinetics to orthogonal knockout rescue assays—provide a rigorous framework for drug development professionals to fully characterize its dual efficacy against bacterial infections and hypoxic solid tumors.
References
-
[2] Title: Buy 5-Chloro-2-pentyloxybenzenesulfonamide (EVT-1513372) - EvitaChem. Source: evitachem.com. URL:2
-
[3] Title: Buy 5-Chloro-2-pentyloxybenzenesulfonamide (EVT-1513372) - EvitaChem. Source: evitachem.com. URL: 3
-
[1] Title: 1335496-82-6_3-Methyl-5-morpholin-4-ylanilineCAS号 ... - cas号查询. Source: chemsrc.com. URL: 1
